Cas no 838842-65-2 (2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate structure
838842-65-2 structure
Product Name:2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
CAS No:838842-65-2
MF:C13H11ClN2O2S
MW:294.756640672684
CID:6403789
PubChem ID:2984433
Update Time:2023-12-27

2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
    • Z57908065
    • 838842-65-2
    • EN300-18055164
    • o-Tolyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
    • AKOS001872943
    • (2-methylphenyl) 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, 2-methylphenyl ester
    • Inchi: 1S/C13H11ClN2O2S/c1-8-5-3-4-6-10(8)18-12(17)11-9(14)7-15-13(16-11)19-2/h3-7H,1-2H3
    • InChI Key: AKHKHOXRGUFXRC-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC=C(Cl)C(C(OC2=CC=CC=C2C)=O)=N1

Computed Properties

  • Exact Mass: 294.0229765g/mol
  • Monoisotopic Mass: 294.0229765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 497.3±40.0 °C(Predicted)
  • pka: -3.22±0.29(Predicted)

2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18055164-0.05g
2-methylphenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
838842-65-2 90%
0.05g
$212.0 2023-09-19
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